(S)-2-(Thiazol-2-YL)but-3-YN-2-OL

• IUPAC Name: (2S)-2-(1,3-thiazol-2-yl)but-3-yn-2-ol
• InChI: InChI=1S/C7H7NOS/c1-3-7(2,9)6-8-4-5-10-6/h1,4-5,9H,2H3/t7-/m0/s1
• InChI Key: JJCFOOAPKUJAIV-ZETCQYMHSA-N
• Canonical SMILES: CC(C#C)(C1=NC=CS1)O
• Isomeric SMILES: C[C@](C#C)(C1=NC=CS1)O
• Molecular Formula: C7H7NOS
• DSSTOX Substance ID: DTXSID601267162
• Molecular Weight: 153.20 g/mol
• CAS RN: 1202769-70-7

Description

(S)-2-(Thiazol-2-YL)but-3-YN-2-OL, also known as TBTA, is a chemical compound that is commonly used in scientific research. This compound is known for its ability to act as a ligand for copper (I) ions, which makes it useful in a variety of applications, including catalysis and bioconjugation. In

Scientific Research Applications

1. Crystal Structure and ESI-MS Behavior Analysis

(S)-2-(Thiazol-2-YL)but-3-YN-2-OL and its derivatives have been used in the synthesis and characterization of Cu(II) complexes. The crystal structure of these complexes is determined using X-ray diffraction, providing insights into their molecular interactions and stability. Electrospray ionization mass spectrometry (ESI-MS) is employed to analyze the composition and structure of these compounds, enhancing our understanding of their chemical behavior (Kamat et al., 2017).

2. Antimicrobial Applications in Polymer Coatings

Thiazole derivatives, including (S)-2-(Thiazol-2-YL)but-3-YN-2-OL, have been investigated for their antimicrobial properties. These compounds, when incorporated into polymers, can impart significant antimicrobial activity. This application is particularly useful in developing antimicrobial coatings for various surfaces, enhancing hygiene and safety in various environments (El‐Wahab et al., 2014).

3. Advanced Material Applications in Organic Light Emitting Diodes

These thiazole derivatives are used in the design of organic light-emitting diodes (OLEDs). They play a crucial role in the development of white organic light-emitting diodes (WOLEDs) through the control of excited-state intramolecular proton transfer reactions. This application is significant in advancing the field of display and lighting technologies (Zhang et al., 2016).

4. Tautomerism and Electronic Structure Analysis

The compound and its related structures have been studied for their tautomerism and electronic properties. These studies provide valuable insights into the chemical behavior of thiazole derivatives, contributing to the development of new therapeutics and materials (Bhatia et al., 2013).